Cas no 1603817-85-1 (4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid
• CAS No: 1603817-85-1
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5972364
• PubChem ID: 90135730
• Update Time: 2025-06-14

4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}hex-5-enoic acid
• SCHEMBL15690632
• EN300-7283095
• 1603817-85-1
• 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid

• Inchi： 1S/C14H17NO4/c1-2-12(8-9-13(16)17)15-14(18)19-10-11-6-4-3-5-7-11/h2-7,12H,1,8-10H2,(H,15,18)(H,16,17)
• InChI Key： NHEIMNVVRFWGHX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C=C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid

Recent Advances in the Study of 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid (CAS: 1603817-85-1)

The compound 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid (CAS: 1603817-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a terminal alkene, makes it a valuable building block for the construction of complex molecules. Researchers have successfully utilized this compound in the development of novel protease inhibitors and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements involves the optimization of synthetic routes for 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid. A recent publication in the Journal of Medicinal Chemistry reported a high-yield, scalable synthesis method that minimizes the use of hazardous reagents and reduces environmental impact. This development is particularly significant for large-scale production, ensuring the compound's availability for further research and clinical applications.

In addition to its synthetic utility, 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid has shown promising biological activity in preclinical studies. Investigations into its mechanism of action revealed that it can modulate specific enzymatic pathways involved in inflammation and cancer progression. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer, although further in vivo studies are required to validate these effects.

The compound's compatibility with click chemistry has also been explored, enabling its use in bioconjugation strategies. Researchers have successfully conjugated 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid to various biomolecules, including antibodies and nanoparticles, to create targeted drug delivery systems. This approach holds great promise for enhancing the specificity and efficacy of therapeutic agents while minimizing off-target effects.

Despite these advancements, challenges remain in the clinical translation of 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid-based therapeutics. Issues such as stability, bioavailability, and potential toxicity need to be addressed through rigorous preclinical testing. However, the compound's versatility and the growing body of research supporting its applications provide a strong foundation for future developments.

In conclusion, 4-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid (CAS: 1603817-85-1) represents a valuable tool in the field of chemical biology and medicinal chemistry. Its unique properties and diverse applications make it a compound of interest for researchers aiming to develop novel therapeutics. Continued research and optimization efforts will be crucial in unlocking its full potential and translating laboratory findings into clinical benefits.